Cas no 88115-30-4 (Butanoyl chloride, 4-chloro-2-ethyl-)

• Product Name: Butanoyl chloride, 4-chloro-2-ethyl-
• CAS No: 88115-30-4
• MF: C₆H₁₀Cl₂O
• MW: 169.049000263214
• CID: 644520
• PubChem ID: 71410756
• Update Time: 2025-04-19

Butanoyl chloride, 4-chloro-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Butanoyl chloride, 4-chloro-2-ethyl-
• 4-chloro-2-ethylbutanoyl chloride
• DTXSID10830416
• 88115-30-4
• SCHEMBL11210853

• Inchi： 1S/C6H10Cl2O/c1-2-5(3-4-7)6(8)9/h5H,2-4H2,1H3
• InChI Key： XXKBCTFARZSEHZ-UHFFFAOYSA-N
• SMILES： ClCCC(C(=O)Cl)CC

Computed Properties

• Exact Mass: 168.0108703g/mol
• Monoisotopic Mass: 168.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų